2,3,3,3-Tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-N-(4-methylphenyl)propanamide

• IUPAC Name: 2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-N-(4-methylphenyl)propanamide
• InChI: InChI=1S/C13H8F11NO2/c1-6-2-4-7(5-3-6)25-8(26)9(14,11(17,18)19)27-13(23,24)10(15,16)12(20,21)22/h2-5H,1H3,(H,25,26)
• InChI Key: PWMMWMJMFLILNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F
• Molecular Formula: C13H8F11NO2
• DSSTOX Substance ID: DTXSID701045640
• Molecular Weight: 419.19 g/mol
• CAS No.: 313981-12-3

Description

2,3,3,3-Tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)-N-(4-methylphenyl)propanamide is a useful research compound. Its molecular formula is C13H8F11NO2 and its molecular weight is 419.194. The purity is usually 95%.
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Scientific Research Applications

Environmental Fate and Biodegradation

Polyfluoroalkyl chemicals, like the compound , have been extensively used in industrial and commercial applications due to their unique properties. Research has shown that microbial degradation plays a significant role in the environmental fate of these chemicals. Microbial culture, activated sludge, soil, and sediment studies over the past decade reveal insights into the biodegradability of important precursors such as fluorotelomer-based compounds and perfluoroalkane sulfonamido derivatives. These studies suggest that microbial processes can transform these chemicals into perfluoroalkyl carboxylic (PFCAs) and sulfonic acids (PFSAs), which are of concern due to their persistence and toxicity. Further research into biodegradation pathways, half-lives, and potential for defluorination is critical for evaluating the environmental impact of these compounds (Liu & Avendaño, 2013).

Environmental Monitoring and Safety Assessment

With the increasing regulation and concern over the environmental and health impacts of per- and polyfluoroalkyl substances (PFASs), there has been a shift towards finding safer alternatives. A review on the sources, environmental fate, and effects of alternative PFAS compounds highlights the need for further research into their concentrations in various media and their potential toxicities. These novel fluorinated alternatives, including the compound of interest, require comprehensive toxicological studies to evaluate their safety for long-term use and their impact on human health and the environment. Studies have shown that alternatives like hexafluoropropylene oxide dimer (HFPO-DA) and 6:2 chlorinated polyfluorinated ether sulfonic acid (6:2 Cl-PFESA) are becoming dominant pollutants, necessitating further investigation into their environmental behavior and effects (Wang et al., 2019).